Cas no 1603853-05-9 (3-(3-Chloro-5-fluorophenyl)prop-2-enal)
3-(3-Chloro-5-fluorophenyl)prop-2-enal Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-chloro-5-fluorophenyl)prop-2-enal
- 1603853-05-9
- SCHEMBL21631073
- EN300-1966999
- 3-(3-Chloro-5-fluorophenyl)prop-2-enal
-
- Inchi: 1S/C9H6ClFO/c10-8-4-7(2-1-3-12)5-9(11)6-8/h1-6H/b2-1+
- InChI Key: XKQXELKLNJFJDW-OWOJBTEDSA-N
- SMILES: ClC1=CC(=CC(/C=C/C=O)=C1)F
Computed Properties
- Exact Mass: 184.0091207g/mol
- Monoisotopic Mass: 184.0091207g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 17.1Ų
3-(3-Chloro-5-fluorophenyl)prop-2-enal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1966999-0.05g |
3-(3-chloro-5-fluorophenyl)prop-2-enal |
1603853-05-9 | 0.05g |
$407.0 | 2023-09-16 | ||
| Enamine | EN300-1966999-0.1g |
3-(3-chloro-5-fluorophenyl)prop-2-enal |
1603853-05-9 | 0.1g |
$427.0 | 2023-09-16 | ||
| Enamine | EN300-1966999-0.25g |
3-(3-chloro-5-fluorophenyl)prop-2-enal |
1603853-05-9 | 0.25g |
$447.0 | 2023-09-16 | ||
| Enamine | EN300-1966999-0.5g |
3-(3-chloro-5-fluorophenyl)prop-2-enal |
1603853-05-9 | 0.5g |
$465.0 | 2023-09-16 | ||
| Enamine | EN300-1966999-1.0g |
3-(3-chloro-5-fluorophenyl)prop-2-enal |
1603853-05-9 | 1g |
$785.0 | 2023-05-31 | ||
| Enamine | EN300-1966999-2.5g |
3-(3-chloro-5-fluorophenyl)prop-2-enal |
1603853-05-9 | 2.5g |
$949.0 | 2023-09-16 | ||
| Enamine | EN300-1966999-5.0g |
3-(3-chloro-5-fluorophenyl)prop-2-enal |
1603853-05-9 | 5g |
$2277.0 | 2023-05-31 | ||
| Enamine | EN300-1966999-10.0g |
3-(3-chloro-5-fluorophenyl)prop-2-enal |
1603853-05-9 | 10g |
$3376.0 | 2023-05-31 | ||
| Enamine | EN300-1966999-1g |
3-(3-chloro-5-fluorophenyl)prop-2-enal |
1603853-05-9 | 1g |
$485.0 | 2023-09-16 | ||
| Enamine | EN300-1966999-5g |
3-(3-chloro-5-fluorophenyl)prop-2-enal |
1603853-05-9 | 5g |
$1406.0 | 2023-09-16 |
3-(3-Chloro-5-fluorophenyl)prop-2-enal Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 3-(3-Chloro-5-fluorophenyl)prop-2-enal
Research Brief on 3-(3-Chloro-5-fluorophenyl)prop-2-enal (CAS: 1603853-05-9) in Chemical Biology and Pharmaceutical Applications
3-(3-Chloro-5-fluorophenyl)prop-2-enal (CAS: 1603853-05-9) is a fluorinated and chlorinated aromatic aldehyde derivative that has recently gained attention in chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. This compound, characterized by its α,β-unsaturated aldehyde moiety and halogenated phenyl ring, exhibits unique reactivity that makes it valuable for the synthesis of biologically active molecules. Recent studies have explored its applications in medicinal chemistry, particularly in the design of enzyme inhibitors and covalent protein modifiers.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-(3-Chloro-5-fluorophenyl)prop-2-enal as a key building block for the development of novel kinase inhibitors. The researchers utilized the compound's aldehyde functionality for Schiff base formation with lysine residues in target proteins, creating covalent inhibitors with improved selectivity profiles. The halogen atoms were found to contribute significantly to binding affinity through hydrophobic interactions with enzyme pockets, while the conjugated system enabled additional π-stacking interactions with aromatic amino acids in the active sites.
In the field of antimicrobial research, a 2024 publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis and evaluation of derivatives based on 3-(3-Chloro-5-fluorophenyl)prop-2-enal against drug-resistant bacterial strains. The lead compound showed promising activity against methicillin-resistant Staphylococcus aureus (MRSA) with an MIC value of 2 μg/mL. Molecular docking studies revealed that the chloro and fluoro substituents played crucial roles in binding to the allosteric site of bacterial topoisomerase IV, while the α,β-unsaturated system participated in covalent modification of a cysteine residue.
Recent advances in synthetic methodology have expanded the applications of 3-(3-Chloro-5-fluorophenyl)prop-2-enal. A 2023 Nature Communications paper described a novel asymmetric organocatalytic approach using this compound as a Michael acceptor in the synthesis of chiral γ-amino acid derivatives. The method achieved excellent enantioselectivities (up to 99% ee) and was successfully applied to the preparation of several pharmaceutically relevant scaffolds, including GABA analogs and β-peptide precursors.
From a safety and pharmacokinetic perspective, recent preclinical studies have provided important insights into the properties of 3-(3-Chloro-5-fluorophenyl)prop-2-enal derivatives. A 2024 study in Drug Metabolism and Disposition characterized the metabolic pathways of several analogs, identifying glutathione conjugation as the primary detoxification mechanism for the reactive aldehyde group. These findings have guided the design of prodrug strategies to improve the stability and bioavailability of compounds derived from this scaffold.
Looking forward, 3-(3-Chloro-5-fluorophenyl)prop-2-enal continues to attract interest as a multifunctional building block in drug discovery. Current research directions include its application in targeted protein degradation (PROTACs), where its dual functionality enables simultaneous binding to E3 ligases and target proteins, and in the development of covalent inhibitors for challenging targets such as KRAS mutants. The compound's unique combination of structural features and reactivity positions it as a valuable tool for addressing current challenges in medicinal chemistry.
1603853-05-9 (3-(3-Chloro-5-fluorophenyl)prop-2-enal) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)